Cas no 51938-03-5 (1H,5H-Pyrazolo[1,2-a]pyrazol-1-one, 6,7-dihydro-2,3-dimethyl-)

• Product name: 1H,5H-Pyrazolo[1,2-a]pyrazol-1-one, 6,7-dihydro-2,3-dimethyl-
• CAS No: 51938-03-5
• MF: C₈H₁₂N₂O
• MW: 152.19368
• CID: 376484
• PubChem ID: 3040286

1H,5H-Pyrazolo[1,2-a]pyrazol-1-one, 6,7-dihydro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Pyrazolo[1,2-a]pyrazol-1-one, 6,7-dihydro-2,3-dimethyl-
• 6,7-dimethyl-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-5-one
• BRN 0639226
• 1H,5H-Pyrazolo(1,2-a)pyrazol-1-one, 6,7-dihydro-2,3-dimethyl-
• 5-24-02-00189 (Beilstein Handbook Reference)
• 51938-03-5
• 1,2-Trimethylene-3,4-dimethylpyrazolone-5
• 6,7-Dihydro-2,3-dimethyl-1H,5H-pyrazolo(1,2-a)pyrazol-1-one
• DTXSID70199899

• Inchi： InChI=1S/C8H12N2O/c1-6-7(2)9-4-3-5-10(9)8(6)11/h3-5H2,1-2H3
• InChI Key： FCSNCOKZUHPWCN-UHFFFAOYSA-N
• SMILES： CC1=C(N2CCCN2C1=O)C

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.6Ų
• Tautomer Count: nothing

Experimental Properties

• Density: 1.19
• Boiling Point: 222.3°Cat760mmHg
• Flash Point: 87.3°C
• Refractive Index: 1.581
• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones